Cas no 438574-36-8 (N-2-(benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-2-(benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 438574-36-8
• MF: C₂₃H₂₇N₃O₂S₂
• MW: 441.609382867813
• CID: 5436923
• Update Time: 2025-06-18

N-2-(benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzylsulfanylethyl)-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide
• N-2-(benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• Inchi： 1S/C23H27N3O2S2/c1-2-3-7-13-26-22(28)19-11-10-18(15-20(19)25-23(26)29)21(27)24-12-14-30-16-17-8-5-4-6-9-17/h4-6,8-11,15H,2-3,7,12-14,16H2,1H3,(H,24,27)(H,25,29)
• InChI Key： GQAXTDRQAPZBTB-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=C(C(N([H])C([H])([H])C([H])([H])SC([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])=O)C([H])=C([H])C=2C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on N-2-(benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 438574-36-8): A Comprehensive Overview

N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 438574-36-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a benzylsulfanyl group and a pentyl substituent, contribute to its distinct pharmacological properties.

The chemical structure of N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide is characterized by a quinazoline core with a sulfanyl group attached to the ethyl chain and a pentyl substituent on the quinazoline ring. These structural elements play a crucial role in determining the compound's reactivity and biological activity. The sulfanyl group is known for its ability to form disulfide bonds, which can influence the compound's stability and interactions with biological targets. The pentyl substituent adds hydrophobicity to the molecule, potentially enhancing its membrane permeability and bioavailability.

Recent studies have highlighted the potential of N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. These properties are essential for ensuring that the compound reaches its target tissues at therapeutic concentrations without causing significant side effects.

Furthermore, the safety profile of N-2-(Benzylsulfanyl)ethyl-4-oxo-3-pentyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide has been evaluated in both in vitro and in vivo studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. These findings support its potential for further clinical development.

In conclusion, N-2-(Benzylsulfanyl)ethyl-4-o xo - 3 - pent yl - 2 - sulf any lid ene - 1 , 2 , 3 , 4 - tet rahy dr o qui naz oline - 7 - car box amide (CAS No. 438574 - 36 - 8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development as a potential therapeutic agent for various diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential.